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Compound of Interest

Compound Name: Calciumphosphid

Cat. No.: B12058215 Get Quote

Dieses Zentrum bietet Forschern, Wissenschaftlern und Fachleuten aus der

Arzneimittelentwicklung detaillierte Anleitungen und FAQs zur Steigerung der

Reaktionsgeschwindigkeit bei der Entwicklung von Phosphin (PH₃).

Häufig gestellte Fragen (FAQs)
Frage 1: Was sind die gängigsten Labormethoden zur
Erzeugung von Phosphin und welche Faktoren
beeinflussen deren Geschwindigkeit?
Die gängigsten Methoden zur Herstellung von Phosphin im Labor sind die Hydrolyse von

Metallphosphiden, die Reaktion von weißem Phosphor mit starken Basen und die Zersetzung

von Phosphoniumsalzen.

Hydrolyse von Metallphosphiden: Verbindungen wie Calciumphosphid (Ca₃P₂) oder

Aluminiumphosphid (AlP) reagieren mit Wasser oder verdünnten Säuren zu Phosphin.[1] Die

Reaktionsgeschwindigkeit wird maßgeblich von der Luftfeuchtigkeit, der Temperatur und der

Anwesenheit von Säuren beeinflusst, welche die Reaktion beschleunigen.[2]

Ca₃P₂ + 6H₂O → 3Ca(OH)₂ + 2PH₃[1]

Ca₃P₂ + 6HCl → 3CaCl₂ + 2PH₃[1]
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Weißer Phosphor mit Natronlauge: Die Reaktion von weißem Phosphor (P₄) mit einer

konzentrierten Natriumhydroxidlösung (NaOH) in einer inerten Atmosphäre erzeugt

Phosphin und Natriumhypophosphit.[1] Die Geschwindigkeit hängt hier von der

Konzentration der NaOH-Lösung und der Temperatur ab. Eine höhere Temperatur

beschleunigt die Reaktion.

P₄ + 3NaOH + 3H₂O → PH₃ + 3NaH₂PO₂[1]

Zersetzung von Phosphoniumsalzen: Phosphoniumiodid (PH₄I) setzt bei der Reaktion mit

einer Base wie Kaliumhydroxid (KOH) reines Phosphin frei.[3] Diese Methode wird oft zur

Herstellung von sehr reinem Gas verwendet, da Verunreinigungen wie Diphosphan (P₂H₄)

vermieden werden.[2][4] Die Geschwindigkeit wird durch die Stärke und Konzentration der

verwendeten Base bestimmt.

PH₄I + KOH → PH₃ + KI + H₂O

Frage 2: Wie kann die Reaktionsgeschwindigkeit bei der
Verwendung von Metallphosphiden gezielt erhöht
werden?
Die Geschwindigkeit der Phosphin-Entwicklung aus Metallphosphiden kann durch die

Anpassung mehrerer Parameter gesteuert und erhöht werden:

Temperaturerhöhung: Eine höhere Umgebungstemperatur steigert die Reaktionsrate

zwischen dem Metallphosphid und der Feuchtigkeit.

Erhöhung der Feuchtigkeit: Da Wasser ein Reaktant ist, führt eine höhere relative

Luftfeuchtigkeit zu einer schnelleren Gasentwicklung.[2]

Verwendung von Säuren statt Wasser: Die Reaktion mit verdünnten Säuren (z. B. Salzsäure)

ist wesentlich heftiger und schneller als die mit Wasser.[1][5] Dies ist auf die schnelle

Neutralisation des entstehenden Hydroxids zurückzuführen.

Vergrößerung der Oberfläche: Die Verwendung von fein pulverisiertem Metallphosphid

anstelle von größeren Pellets vergrößert die reaktive Oberfläche und beschleunigt die

Reaktion mit Wasser oder Säure.
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Frage 3: Welche Rolle spielen Katalysatoren bei der
modernen Phosphinsynthese?
Katalysatoren sind entscheidend, um moderne Synthesewege effizienter und selektiver zu

gestalten, insbesondere bei der direkten Funktionalisierung von weißem Phosphor.[6] Sie

ermöglichen Reaktionen unter milderen Bedingungen und können die Ausbeute erhöhen.[7]

Übergangsmetallkatalysatoren: Komplexe von Metallen wie Nickel, Rhodium oder Palladium

werden in Kreuzkupplungsreaktionen eingesetzt, um organische Phosphine herzustellen.[7]

Diese Katalysatoren können auch die Bildung von P-H-Bindungen und somit die Freisetzung

von Phosphin beeinflussen.

Photokatalysatoren: Lichtgetriebene Reaktionen ermöglichen die Umwandlung von weißem

Phosphor unter sehr milden Bedingungen. Diese Ansätze sind Teil der "grünen Chemie" und

können die Notwendigkeit aggressiver Reagenzien reduzieren.[6]

Anleitung zur Fehlerbehebung
Hier finden Sie Lösungen für häufige Probleme, die während der Phosphin-Entwicklung

auftreten können.

Problem 1: Die Phosphin-Entwicklung ist zu langsam
oder stagniert.
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Mögliche Ursache Lösungsansatz

Unzureichende Temperatur

Erhöhen Sie die Reaktionstemperatur moderat.

Bei der Hydrolyse von Metallphosphiden

beschleunigt Wärme die Reaktion signifikant.

Geringe Feuchtigkeit (bei Metallphosphiden)

Erhöhen Sie die relative Luftfeuchtigkeit oder

fügen Sie eine kontrollierte Menge Wasser oder

verdünnte Säure hinzu.[2]

Niedrige Konzentration der Reagenzien

Bei der Reaktion von P₄ mit NaOH, überprüfen

und erhöhen Sie die Konzentration der

Natronlauge.

Passivierung der Oberfläche

Die Oberfläche des Metallphosphids kann durch

eine Schicht aus Calciumhydroxid passiviert

werden. Rühren oder Schütteln des

Reaktionsgemisches kann die

Passivierungsschicht aufbrechen.

Verunreinigte Reagenzien

Stellen Sie sicher, dass die

Ausgangsmaterialien (z. B. weißer Phosphor,

Metallphosphide) von hoher Reinheit sind.

Problem 2: Die Reaktion ist zu heftig und
unkontrollierbar.
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Mögliche Ursache Lösungsansatz

Zu hohe Säurekonzentration

Verwenden Sie eine stärker verdünnte Säure

oder fügen Sie die Säure langsam und

portionsweise zur Reaktionsmischung hinzu.

Zu schnelle Zugabe von Wasser/Säure

Reduzieren Sie die Zugabegeschwindigkeit des

wässrigen Reaktanten, um die

Gasentwicklungsrate zu kontrollieren.

Zu hohe Reaktionstemperatur

Kühlen Sie das Reaktionsgefäß in einem Eis-

oder Wasserbad, um die exotherme Reaktion zu

moderieren.

Zu große Oberfläche des Phosphids

Verwenden Sie größere Pellets anstelle von

feinem Pulver, um die reaktive Oberfläche zu

verringern.

Problem 3: Das erzeugte Gas ist durch Diphosphan
(P₂H₄) verunreinigt und selbstentzündlich.

Mögliche Ursache Lösungsansatz

Nebenreaktionen bei der Hydrolyse

Die Hydrolyse von technischem

Calciumphosphid kann zur Bildung von P₂H₄

führen.[8]

Reinigung des Gasstroms

Leiten Sie das entstandene Gas durch eine

Waschflasche mit einer gekühlten Lösung (z. B.

ein geeignetes organisches Lösungsmittel), um

das höhersiedende Diphosphan zu

kondensieren und zu entfernen.

Verwendung alternativer Methoden

Die Reaktion von Phosphoniumiodid (PH₄I) mit

KOH erzeugt sehr reines PH₃ ohne P₂H₄-

Verunreinigungen.[3]

Quantitative Datenzusammenfassung

Fehlerbehebung & Optimierung

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://de.wikipedia.org/wiki/Calciumphosphid
http://ruby.chemie.uni-freiburg.de/Vorlesung/nichtmetalle_6_2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Die folgende Tabelle fasst quantitative Parameter zusammen, die die Geschwindigkeit der

Phosphin-Entwicklung beeinflussen.

Parameter Methode
Effekt auf die
Reaktionsgeschwin
digkeit

Anmerkungen

Temperatur
Hydrolyse von

Metallphosphiden

Positiv korreliert;

höhere Temperatur =

schnellere Reaktion

Eine Erhöhung der

Temperatur

beschleunigt die

Kinetik der Hydrolyse.

[9]

pH-Wert /

Säurezugabe

Hydrolyse von

Metallphosphiden

Starke

Beschleunigung bei

niedrigem pH-Wert

Die Reaktion mit

Säuren ist deutlich

schneller als mit

neutralem Wasser.[1]

Konzentration der

Base
P₄ + NaOH

Positiv korreliert;

höhere Konzentration

= schnellere Reaktion

Eine 30-40%ige

NaOH-Lösung wird

typischerweise

verwendet.

Oberfläche des

Feststoffs

Hydrolyse von

Metallphosphiden

Größere Oberfläche

(Pulver > Pellets) =

schnellere Reaktion

Erhöht die

Kontaktfläche

zwischen den

Reaktanden.

Visualisierungen und Arbeitsabläufe
Logischer Ablauf zur Fehlerbehebung
Das folgende Diagramm illustriert einen schrittweisen Prozess zur Diagnose und Behebung

von Problemen bei der Phosphin-Entwicklung.
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Start: Problem mit PH₃-Entwicklung

Ist die Reaktion zu langsam?

Ist die Reaktion zu heftig?

Nein

Mögliche Ursachen:
- Niedrige Temperatur

- Geringe Feuchtigkeit/Konz.
- Passivierung

Ja

Ist das Gas verunreinigt?

Nein

Mögliche Ursachen:
- Hohe Säurekonzentration

- Zu schnelle Zugabe
- Hohe Temperatur

Ja

Ursache:
Nebenreaktionen führen zu P₂H₄

Ja

Problem gelöst

Nein

Lösungen:
1. Temperatur erhöhen

2. Feuchtigkeit/Konz. erhöhen
3. Mischen/Rühren

Lösungen:
1. Reagenz verdünnen/langsamer zugeben

2. Reaktion kühlen

Lösungen:
1. Gasstrom reinigen (Kühlfalle)

2. Alternative Synthese (PH₄I + KOH)

Click to download full resolution via product page

Abbildung 1: Fehlerbehebungs-Workflow für die Phosphin-Synthese.
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Allgemeiner experimenteller Arbeitsablauf
Dieses Diagramm zeigt die allgemeinen Schritte für ein Laborexperiment zur Phosphin-

Entwicklung.

1. Vorbereitung 2. Reaktion 3. Aufarbeitung 4. Sicherheit

Reagenzien abwiegen
(z.B. Ca₃P₂, P₄)

Apparatur aufbauen
(Inerte Atmosphäre, Abzug)

Reaktion initiieren
(z.B. Wasser/Säure zugeben)

Parameter überwachen
(Temperatur, Gasfluss)

Gas reinigen
(Kühlfalle für P₂H₄)

PH₃ auffangen
(z.B. in Lösungsmittel)

Apparatur neutralisieren
(z.B. mit Oxidationsmittel)

Click to download full resolution via product page

Abbildung 2: Allgemeiner Arbeitsablauf für die Phosphin-Entwicklung im Labor.

Detaillierte experimentelle Protokolle
Protokoll 1: Beschleunigte Phosphin-Entwicklung aus
Calciumphosphid
Dieses Protokoll beschreibt die schnelle Erzeugung von Phosphin durch die Reaktion von

Calciumphosphid mit verdünnter Salzsäure. Achtung: Diese Reaktion ist sehr heftig und muss

unter einem Abzug mit entsprechender Schutzausrüstung durchgeführt werden. Phosphin ist

extrem giftig.[4][10][11]

Reagenzien und Materialien:

Calciumphosphid (Ca₃P₂)

Verdünnte Salzsäure (HCl, ca. 2 M)

Dreihalskolben

Tropftrichter

Gaswaschflasche
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Auffangkolben mit einem geeigneten Lösungsmittel oder einer Neutralisationslösung

Inertgasquelle (Stickstoff oder Argon)

Magnetrührer und Rührfisch

Versuchsaufbau:

Bauen Sie die Apparatur in einem Abzug auf. Der Dreihalskolben wird auf den Magnetrührer

gestellt.

Verbinden Sie einen Hals des Kolbens mit der Inertgaszufuhr, den mittleren Hals mit dem

Tropftrichter und den dritten Hals mit der Gaswaschflasche, gefolgt vom Auffangkolben.

Spülen Sie die gesamte Apparatur gründlich mit Inertgas, um den Sauerstoff zu entfernen.

Durchführung:

Wiegen Sie die gewünschte Menge Calciumphosphid unter inerter Atmosphäre ab und

geben Sie es zusammen mit dem Rührfisch in den Dreihalskolben.

Füllen Sie den Tropftrichter mit der 2 M Salzsäure.

Starten Sie den Inertgasstrom und das Rühren.

Beginnen Sie, die Salzsäure sehr langsam und tropfenweise in den Kolben zu geben. Die

Gasentwicklung setzt sofort und heftig ein.

Kontrollieren Sie die Reaktionsgeschwindigkeit durch die Zugaberate der Säure. Bei zu

starker Reaktion die Zugabe sofort stoppen und das Reaktionsgefäß bei Bedarf von außen

kühlen.

Das entstehende Gas wird durch die Waschflasche geleitet, um Verunreinigungen zu

entfernen, und anschließend im Auffangkolben gesammelt oder neutralisiert.

Nach Beendigung der Reaktion spülen Sie die Apparatur nochmals für mindestens 15

Minuten mit Inertgas, um sicherzustellen, dass das gesamte Phosphin ausgetrieben wurde.
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Protokoll 2: Phosphin-Entwicklung aus weißem
Phosphor und NaOH
Dieses Protokoll beschreibt die Synthese von Phosphin durch Erhitzen von weißem Phosphor

in konzentrierter Natronlauge. Achtung: Weißer Phosphor ist hochgiftig und selbstentzündlich

an der Luft.[12][13] Alle Arbeiten müssen unter Schutzgas durchgeführt werden.

Reagenzien und Materialien:

Weißer Phosphor (P₄)

Konzentrierte Natriumhydroxidlösung (ca. 30-40%)

Dreihalskolben mit Heizpilz

Rückflusskühler

Thermometer

Gasableitungsrohr

Inertgasquelle (Stickstoff oder Argon)

Versuchsaufbau:

Bauen Sie die Apparatur in einem Abzug auf. Der Dreihalskolben wird in den Heizpilz

eingesetzt.

Verbinden Sie einen Hals mit der Inertgaszufuhr, den mittleren Hals mit dem Rückflusskühler

und den dritten Hals mit dem Thermometer.

Am oberen Ende des Rückflusskühlers wird das Gasableitungsrohr angebracht, um das

entstehende Phosphin abzuführen.

Spülen Sie die Apparatur gründlich mit Inertgas.

Durchführung:
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Geben Sie die konzentrierte Natronlauge in den Dreihalskolben.

Fügen Sie vorsichtig die abgewogene Menge weißen Phosphors unter einem konstanten

Gegenstrom von Inertgas hinzu.

Beginnen Sie, das Gemisch langsam und unter ständigem Inertgasstrom zu erhitzen.

Die Reaktion beginnt typischerweise bei Temperaturen über 70-80 °C und wird durch eine

stetige Gasentwicklung angezeigt.

Halten Sie die Temperatur konstant und lassen Sie die Reaktion ablaufen, bis keine

Gasentwicklung mehr zu beobachten ist.

Kühlen Sie die Apparatur nach Beendigung der Reaktion vollständig ab, bevor Sie den

Inertgasstrom stoppen.

Das entstehende Gas muss durch eine geeignete Neutralisationslösung (z.B. Kupfer(II)-

sulfat-Lösung) geleitet werden.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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